Cas no 201226-88-2 ((r,r)-2,7-di-tert-butyl-9,9-dimethyl-4,5-bis(methylphenylphosphino)xanthene)

• Product Name: (r,r)-2,7-di-tert-butyl-9,9-dimethyl-4,5-bis(methylphenylphosphino)xanthene
• CAS No: 201226-88-2
• MF: C₃₇H₄₄OP₂
• MW: 566.692192077637
• CID: 909058
• PubChem ID: 168445429
• Update Time: 2025-04-19

(r,r)-2,7-di-tert-butyl-9,9-dimethyl-4,5-bis(methylphenylphosphino)xanthene Chemical and Physical Properties

Names and Identifiers

• (r,r)-2,7-di-tert-butyl-9,9-dimethyl-4,5-bis(methylphenylphosphino)xanthene
• (S,S)-2,7-di-tert-butyl-9,9-dimethyl-4,5-bis(methylphenylphosphino)xanthene
• (2,7-Di-tert-butyl-9,9-dimethyl-5-((R)-methyl(phenyl)phosphaneyl)-9H-xanthen-4-yl)(methyl)(phenyl)phosphane
• 201226-88-2

• Inchi： 1S/C37H44OP2/c1-35(2,3)25-21-29-33(31(23-25)39(9)27-17-13-11-14-18-27)38-34-30(37(29,7)8)22-26(36(4,5)6)24-32(34)40(10)28-19-15-12-16-20-28/h11-24H,1-10H3/t39-,40?/m1/s1
• InChI Key： AZVDMBQYJRQDHH-IPVUVHESSA-N
• SMILES： P(C)(C1C=CC=CC=1)C1=CC(=CC2=C1OC1C(=CC(=CC=1C2(C)C)C(C)(C)C)[P@](C)C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 566.28700
• Monoisotopic Mass: 566.28674002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 36.41000
• LogP: 8.83820